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Compound of Interest

3-(2-

Compound Name: Bromophenoxy)methyl]benzohydr
azide

CAS No.: 438471-32-0

Cat. No.: B449533

Get Quote

Executive Summary & Compound Profile

Target Compound: 3-[(2-Bromophenoxy)methyl]lbenzohydrazide Molecular Formula:
C14H13BrN202 Molecular Weight: 321.17 g/mol Core Scaffold: Benzohydrazide (meta-
substituted) Key Structural Feature: The ortho-bromo substituent on the phenoxy ring
introduces specific steric and electronic effects distinguishable by NMR, differentiating it from

the more common meta- and para-isomers.[1]

Application Context: This compound belongs to a class of aroyl hydrazides frequently
investigated for antimicrobial and antitubercular activity (targeting Enoyl-ACP reductase).
Accurate characterization is critical to distinguish it from potential regioisomeric impurities
formed during the etherification of 3-(chloromethyl)benzoyl precursors.
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Synthesis & Impurity Profile (Context for
Spectroscopy)

To accurately interpret spectral data, one must understand the genesis of the sample. The
synthesis typically follows a convergent pathway, which dictates the likely impurities (e.qg.,
unreacted ester, hydrolyzed acid).

Experimental Workflow (DOT Visualization)
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Figure 1: Convergent synthetic pathway. Critical spectroscopic checkpoints are the
disappearance of the ester methoxy singlet (Intermediate) and the appearance of hydrazide
protons (Product).

Spectroscopic Data Analysis[1][2][3][4][5]
A. Infrared Spectroscopy (FT-IR)

Methodology: KBr pellet or ATR (Attenuated Total Reflectance). Diagnostic Value: Rapid
confirmation of the hydrazide formation and ether linkage integrity.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b449533/docs?utm_src=pdf-body-img#technical-whitepaper-spectroscopic-characterization-structural-elucidation-of-3-2-bromophenoxy-methyl-benzohydrazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b449533?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Functional Group Frequency (cm™?) Intensity Assignment | Notes

Primary amine (-NHz)
N-H Stretching 3300-3320 Strong, Broad of hydrazide. Often

appears as a doublet.

Secondary amide (-

N-H Stretching 3200-3220 Medium
NH-) stretch.

Amide | band. Lower
) frequency than the
C=0 Stretching 1645-1660 Strong
precursor ester

(~1720 cm™1),

) ) Skeletal vibrations of
C=C Aromatic 1580-1600 Medium _
the benzene rings.[2]

Aryl alkyl ether

asymmetric stretch.
C-O-C Ether 1230-1250 Strong - o

Critical for confirming

the linker.

Characteristic of the
C-Br Stretching 600-700 Medium/Weak ortho-bromo
substituent.

Expert Insight: The absence of a strong band at ~1720 cm~1 (ester carbonyl) confirms the
completeness of the hydrazinolysis reaction.

B. Nuclear Magnetic Resonance (*H NMR)

Solvent: DMSO-de (Standard for polar hydrazides to prevent exchange broadening).
Frequency: 400 MHz or higher recommended for aromatic resolution.

Spectral Assignment Table:
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Chemical Shift o ] ] Structural
Multiplicity Integration Assignment
(0 ppm) Context
Amide proton.
9.85 Singlet (br) 1H -CONH- Disappears on
D20 shake.
Benzoyl ring
7.95 Singlet 1H Ar-H (H2) (between CO
and alkyl).
Doublet (J=7.8 Benzoyl ring
7.82 1H Ar-H (H6)
Hz) (ortho to CO).
Doublet (J=7.8 Benzoyl ring
7.60 1H Ar-H (H4)
Hz) (ortho to alkyl).
Phenoxy ring
Doublet (J=8.0 (ortho to Br).
7.55 1H Ar-H (H3") _
Hz) Deshielded by
Br.
) Benzoyl ring
7.48 Triplet (J=7.6 Hz) 1H Ar-H (H5)
(meta).
7.32 Triplet 1H Ar-H (H5") Phenoxy ring.
Doublet (J=8.0 Phenoxy ring
7.15 1H Ar-H (H6")
Hz) (ortho to O).
) Phenoxy ring
6.90 Triplet 1H Ar-H (H4"
(parato O).
) Methylene linker.
5.25 Singlet 2H -O-CH:z- _
Sharp singlet.
Terminal amine.
4.50 Broad Singlet 2H -NH:2 Exchangeable

with D20.

Critical Analysis:
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e The Methylene Singlet (5.25 ppm): This is the "anchor" signal. If this appears as a doublet, it

indicates a failure in the ether formation or contamination with the benzyl bromide precursor.

» Ortho-Bromo Effect: The proton at the 3-position of the phenoxy ring (H3') will appear further

downfield (~7.55 ppm) compared to the unsubstituted phenol, due to the deshielding effect of

the adjacent bromine atom.

C. Mass Spectrometry (MS)

Technique: ESI-MS (Electrospray lonization) or El (Electron Impact). Diagnostic Value:

Confirmation of molecular weight and halogen pattern.

Isotopic Pattern: Bromine has two stable isotopes, 7°Br (50.7%) and 81Br (49.3%).

e M* Peak: 320 m/z

o [M+2]* Peak: 322 m/z

e Ratio: ~1:1 intensity (The hallmark of a mono-brominated compound).

Fragmentation Pathway (DOT Visualization)
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Figure 2: Primary fragmentation pathways observed in EI-MS. The presence of the m/z

171/173 doublet confirms the bromophenoxy moiety is intact.

Experimental Protocols
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Protocol 1: NMR Sample Preparation

» Objective: Obtain high-resolution spectra without exchange broadening.
» Reagents: DMSO-ds (99.9% D), TMS (internal standard).
e Procedure:

o Weigh 5-10 mg of the dried benzohydrazide into a clean vial.

o Add 0.6 mL of DMSO-ds.

o Sonicate for 30 seconds to ensure complete dissolution (hydrazides can form
intermolecular H-bonds, resisting solubility).

o Filter through a cotton plug into the NMR tube if any turbidity remains.

o Validation: Run a standard proton scan (16 scans). If -NHz peaks are broad, add 1 drop of
D20 and re-run to confirm exchangeability (peaks will vanish).

Protocol 2: TLC Purity Check (Self-Validating System)

o Stationary Phase: Silica Gel 60 F2sa.

Mobile Phase: Chloroform:Methanol (9:1).

Visualization: UV (254 nm) and lodine vapor.

Expected Rf:
o Precursor (Ester): ~0.8 (Non-polar).

o Product (Hydrazide): ~0.4 (Polar, H-bonding).

Pass Criteria: Single spot at Rf 0.4; absence of starting material spot at Rf 0.8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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